Cas no 99842-24-7 (2-(N-Methyl4-acetamidobenzenesulfonamido)acetic Acid)

• Product Name: 2-(N-Methyl4-acetamidobenzenesulfonamido)acetic Acid
• CAS No: 99842-24-7
• MF: C₁₁H₁₄N₂O₅S
• MW: 286.304261684418
• MDL: MFCD03987301
• CID: 876140
• PubChem ID: 1242606
• Update Time: 2025-07-22

2-(N-Methyl4-acetamidobenzenesulfonamido)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-acetamidophenyl)sulfonyl-methylamino]acetic acid
• (4-ACETYLAMINO-BENZENESULFONYL)-METHYL-AMINO]-ACETIC ACID
• [(4-Acetylamino-benzenesulfonyl)-methyl-amino]-acetic acid
• N-(N-acetyl-sulfanilyl)-N-methyl-glycine
• 99842-24-7
• 2-(4-Acetamido-N-methylphenylsulfonamido)acetic acid
• SR-01000284516
• EiM07-29980
• CBKinase1_009030
• DTXSID70361332
• MFCD03987301
• 2-(4-Acetamido-N-methylphenylsulfonamido)aceticacid
• 2-(N-methyl4-acetamidobenzenesulfonamido)acetic acid
• SR-01000284516-1
• AKOS000116531
• Z45715516
• CS-0220241
• EN300-06154
• CBKinase1_021430
• BRD-K60939170-001-01-3
• 2-(N-Methyl4-acetamidobenzenesulfonamido)acetic Acid

• MDL： MFCD03987301
• Inchi： 1S/C11H14N2O5S/c1-8(14)12-9-3-5-10(6-4-9)19(17,18)13(2)7-11(15)16/h3-6H,7H2,1-2H3,(H,12,14)(H,15,16)
• InChI Key： XSIMQRXFVODVTO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N(C)CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 286.06200
• Monoisotopic Mass: 286.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.16000
• LogP: 1.50390

Additional information on 2-(N-Methyl4-acetamidobenzenesulfonamido)acetic Acid

Introduction to 2-(N-Methyl-4-acetamidobenzenesulfonamido)acetic Acid (CAS No. 99842-24-7)

2-(N-Methyl-4-acetamidobenzenesulfonamido)acetic acid, identified by the Chemical Abstracts Service registry number 99842-24-7, is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities. The structural features of this molecule, particularly the presence of a sulfonamide group linked to an acetic acid moiety, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of 2-(N-Methyl-4-acetamidobenzenesulfonamido)acetic acid consists of a benzene ring substituted with an acetamide group at the 4-position and a sulfonamide moiety at the 2-position. This unique arrangement imparts distinct chemical and biological properties, making it a versatile building block in medicinal chemistry. The sulfonamide group is known for its ability to interact with biological targets, including enzymes and receptors, which has been exploited in the development of drugs targeting infectious diseases, inflammatory conditions, and metabolic disorders.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the sulfonamide group can exhibit antimicrobial, anti-inflammatory, and antiviral properties. Specifically, 2-(N-Methyl-4-acetamidobenzenesulfonamido)acetic acid has been investigated for its potential role in modulating enzyme activity and protein-protein interactions. Its structural similarity to known bioactive molecules suggests that it may serve as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of 2-(N-Methyl-4-acetamidobenzenesulfonamido)acetic acid is its utility as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop new sulfonamide-based drugs that target specific disease pathways. For instance, modifications of the sulfonamide core have led to the discovery of compounds with enhanced binding affinity and selectivity for therapeutic targets. This underscores the importance of 99842-24-7 as a key intermediate in drug discovery pipelines.

The pharmacological potential of 2-(N-Methyl-4-acetamidobenzenesulfonamido)acetic acid has been further explored through computational modeling and experimental studies. Computational approaches have helped predict how this molecule might interact with biological targets, providing insights into its mechanism of action. Experimental investigations have confirmed these predictions by demonstrating its ability to modulate key enzymes involved in disease pathways. These findings highlight the compound's promise as a scaffold for developing new treatments.

Moreover, the synthesis of 2-(N-Methyl-4-acetamidobenzenesulfonamido)acetic acid has been optimized for efficiency and scalability, making it accessible for industrial applications. Advanced synthetic techniques have been employed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. This accessibility is crucial for advancing drug discovery efforts and translating laboratory findings into clinical applications.

Recent advancements in biotechnology have also expanded the applications of 99842-24-7 beyond traditional pharmaceuticals. Researchers are exploring its use in biomaterials and biodegradable polymers, where its sulfonamide group can enhance material properties such as biocompatibility and stability. These innovative applications demonstrate the versatility of this compound and its potential impact across multiple scientific disciplines.

The safety profile of 2-(N-Methyl-4-acetamidobenzenesulfonamido)acetic acid has been thoroughly evaluated through toxicological studies. These studies have shown that the compound is well-tolerated at relevant concentrations, making it suitable for use in both research and therapeutic contexts. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety.

In conclusion, 2-(N-Methyl-4-acetamidobenzenesulfonamido)acetic acid (CAS No. 99842-24-7) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for drug discovery and material science applications. As research continues to uncover new uses for this compound, its importance in advancing scientific knowledge and therapeutic innovation is likely to grow.